Cas no 1404-74-6 (Streptovaricin)

• Product Name: Streptovaricin
• CAS No: 1404-74-6
• MF: C₄₀H₅₁NO₁₄
• MW: 769.831253290176
• CID: 141025
• PubChem ID: 135538643
• Update Time: 2025-04-19

Streptovaricin Chemical and Physical Properties

Names and Identifiers

• Streptovaricin
• Dalacin
• Streptovarycin
• Antibiotic composed of several related components obtained from cultures of Streptomyces variabilis
• Estreptovaricina
• Estreptovaricina [INN-Spanish]
• methyl 7-(acetyloxy)-5,17,19,21,23,24-hexahydroxy-4,8,12,16,18,22,24,26
• NSC 19989
• Streptovaricins
• Streptovarycin [INN]
• Streptovarycine
• Streptovarycine [INN-French]
• Streptovarycinum
• Streptovarycinum [INN-Latin]
• Substance B44P
• U 7750
• U-7750
• U 21
• Aids010555
• Aids-010555
• Dalacin (antibiotic 101A complex)
• 1404-74-6
• STREPTOVARICIN C
• NSC189795
• NSC19990
• methyl (7E,9Z,11R,13R,14R,15R,16R,17R,18R,19R,20E)-2-acetyloxy-12,14,16,18,19,31-hexahydroxy-3,7,11,13,17,19,21,27-octamethyl-6,28-dioxo-23,25-dioxa-5-azatetracyclo[20.7.1.14,29.026,30]hentriaconta-1,3,7,9,20,22(30),26,29(31)-octaene-15-carboxylate
• Dalacin C (Antibiotic 101a-3)
• methyl acetoxy-hexahydroxy-octamethyl-dioxo-[?]carboxylate
• Nsc19989

• Inchi： 1S/C40H51NO14/c1-16-12-11-13-17(2)38(49)41-28-19(4)36(55-23(8)42)24-25(33(28)47)31(45)21(6)35-26(24)34(53-15-54-35)18(3)14-40(9,51)37(48)22(7)32(46)27(39(50)52-10)30(44)20(5)29(16)43/h11-14,16,20,22,27,29-30,32,37,43-44,46-48,51H,15H2,1-10H3,(H,41,49)/b12-11-,17-13+,18-14+/t16-,20-,22-,27-,29?,30-,32-,37-,40-/m1/s1
• InChI Key： JDECNKBYILMOLE-UTNWNAHBSA-N
• SMILES： O[C@@H]1[C@@H](C)[C@H]([C@](C=C(C)C2=C3C(=C(C)C(C4C(=C(C(C)=C(C3=4)OC(C)=O)NC(C(C)=CC=C[C@@H](C)C([C@@H](C)[C@H]([C@H]1C(=O)OC)O)O)=O)O)=O)OCO2)(C)O)O |c:6,33,t:31|

Computed Properties

• Exact Mass: 769.330955
• Monoisotopic Mass: 769.330955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 4
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239
• XLogP3: 2.5

Experimental Properties

• Density: 1.2283 (rough estimate)
• Melting Point: 189°C
• Boiling Point: 736.76°C (rough estimate)
• Flash Point: 464°C
• Refractive Index: 1.6220 (estimate)